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Compound of Interest

Compound Name:
N,N'-bis(3-

acetylphenyl)nonanediamide

Cat. No.: B323586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and weight for the

chemical compound N,N'-bis(3-acetylphenyl)nonanediamide.

Compound Identification
Systematic Name: N,N'-bis(3-acetylphenyl)nonanediamide

This compound is a symmetrical molecule featuring a central nonanediamide core. This core is

derived from nonanedioic acid (azelaic acid). Each of the two amide nitrogen atoms is

substituted with a 3-acetylphenyl group.

Physicochemical Data
The fundamental molecular properties of N,N'-bis(3-acetylphenyl)nonanediamide have been

determined and are summarized in the table below for clear reference.

Property Value

Molecular Formula C25H30N2O4

Molecular Weight 422.52 g/mol
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Methodology
The molecular formula was determined by the systematic dissection of the compound's IUPAC

name into its constituent chemical fragments: a nonanediamide linker and two 3-acetylphenyl

substituents. The total count of carbon, hydrogen, nitrogen, and oxygen atoms from these

components was summed to derive the final molecular formula.

The molecular weight was subsequently calculated based on this formula, utilizing the standard

atomic weights of each element.

Structural Representation
To illustrate the relationship between the constituent parts of N,N'-bis(3-
acetylphenyl)nonanediamide, a logical diagram is provided below.
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Caption: Logical structure of N,N'-bis(3-acetylphenyl)nonanediamide.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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